Internal Standard for Clinical Mass Spectrometry
  • 4-Chlorobenzoic Acid-d4
    4-Chlorobenzoic Acid-d4
    • Cat. No.:
    • B032906
    • CAS No.:
    • 85577-25-9
    • Molecular Formula:
    • C7H5ClO2
    • Molecular Weight:
    • 160.59 g/mol
    Description
    4-Chlorobenzoic Acid-d4, also known as 4-Chlorobenzoic Acid-d4, is a useful research compound. Its molecular formula is C7H5ClO2 and its molecular weight is 160.59 g/mol. The purity is usually 95%.
    BenchChe...
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  • Menaquinone 4-d7
    Menaquinone 4-d7
    • Cat. No.:
    • B1147021
    • CAS No.:
    • Molecular Formula:
    • C31H40O2
    • Molecular Weight:
    • 451.7 g/mol
    Description
    Menaquinone 4-d7 (MK-4-d7) is intended for use as an internal standard for the quantification of MK-4 by GC- or LC-MS. MK-4 is the predominant homolog of vitamin K2 and is composed of a naphthoquinone base with ...
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  • D-Sorbitol-13C6
    D-Sorbitol-13C6
    • Cat. No.:
    • B1147032
    • CAS No.:
    • Molecular Formula:
    • C6H14O6
    • Molecular Weight:
    • 188.13 g/mol
    Description
    D-Sorbitol-13C6, also known as D-Sorbitol-13C6, is a useful research compound. Its molecular formula is C6H14O6 and its molecular weight is 188.13 g/mol. The purity is usually 95%.
    BenchChem offers high-qua...
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  • PSI-6206-13C,d3
    PSI-6206-13C,d3
    • Cat. No.:
    • B8069274
    • CAS No.:
    • Molecular Formula:
    • C10H13FN2O5
    • Molecular Weight:
    • 264.23 g/mol
    Description
    PSI-6206-13C,d3 is a useful research compound. Its molecular formula is C10H13FN2O5 and its molecular weight is 264.23 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PSI-6206-13C,d3 suitabl...
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  • Menaquinone-9-d7
    Menaquinone-9-d7
    • Cat. No.:
    • B12058769
    • CAS No.:
    • Molecular Formula:
    • C56H80O2
    • Molecular Weight:
    • 792.3 g/mol
    Description
    Menaquinone-9-d7 is a useful research compound. Its molecular formula is C56H80O2 and its molecular weight is 792.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Menaquinone-9-d7 suitable ...
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  • Moclobemide-d4
    Moclobemide-d4
    • Cat. No.:
    • B12411026
    • CAS No.:
    • Molecular Formula:
    • C13H17ClN2O2
    • Molecular Weight:
    • 272.76 g/mol
    Description
    Moclobemide-d4 is a useful research compound. Its molecular formula is C13H17ClN2O2 and its molecular weight is 272.76 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Moclobemide-d4 suitable...
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  • Carbidopa-d3
    Carbidopa-d3
    • Cat. No.:
    • B12419213
    • CAS No.:
    • Molecular Formula:
    • C10H14N2O4
    • Molecular Weight:
    • 229.25 g/mol
    Description
    Carbidopa-d3 is a useful research compound. Its molecular formula is C10H14N2O4 and its molecular weight is 229.25 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Carbidopa-d3 suitable for m...
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  • Progesterone-13C5
    Progesterone-13C5
    • Cat. No.:
    • B12427422
    • CAS No.:
    • Molecular Formula:
    • C21H30O2
    • Molecular Weight:
    • 319.42 g/mol
    Description
    Progesterone-13C5 is a useful research compound. Its molecular formula is C21H30O2 and its molecular weight is 319.42 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Progesterone-13C5 suitab...
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  • Sodium 3-methyl-2-oxobutanoate-13C5
    Sodium 3-methyl-2-oxobutanoate-13C5
    • Cat. No.:
    • B15138971
    • CAS No.:
    • Molecular Formula:
    • C5H8NaO3
    • Molecular Weight:
    • 144.069 g/mol
    Description
    Sodium 3-methyl-2-oxobutanoate-13C5 is a useful research compound. Its molecular formula is C5H8NaO3 and its molecular weight is 144.069 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sodiu...
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  • L-Kynurenine-13C4,15N-1
    L-Kynurenine-13C4,15N-1
    • Cat. No.:
    • B15556761
    • CAS No.:
    • Molecular Formula:
    • C10H12N2O3
    • Molecular Weight:
    • 211.18 g/mol
    Description
    L-Kynurenine-13C4,15N-1 is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 211.18 g/mol. The purity is usually 95%.
    BenchChem offers high-quality L-Kynurenine-13C...
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